Cas no 478079-89-9 (1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol)

• Product Name: 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol
• CAS No: 478079-89-9
• CID: 4653674
• Update Time: 2025-06-15

1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol

1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol (CAS No. 478079-89-9): An Overview of a Promising Compound in Medicinal Chemistry

1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol (CAS No. 478079-89-9) is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chlorophenoxy and phenylsulfonyl moieties, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol is composed of a central propanol backbone with a 2-chlorophenoxy group attached to the first carbon and a phenylsulfonyl group attached to the third carbon. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The chlorophenoxy moiety is known for its ability to enhance lipophilicity, which can improve cell membrane permeability and target binding affinity. Meanwhile, the phenylsulfonyl group provides additional stability and can influence the compound's pharmacokinetic profile.

In recent years, several studies have explored the potential therapeutic applications of 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This finding suggests that 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol has also shown potential as an antiviral agent. Research conducted by a team at the University of California (2020) revealed that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The antiviral mechanism is thought to involve the inhibition of viral replication through interference with viral RNA synthesis. These findings highlight the broad-spectrum antiviral potential of 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol, making it an attractive target for further drug development.

The pharmacokinetic properties of 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol have also been extensively studied. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences (2019) reported that this compound has favorable oral bioavailability and a moderate half-life, which are essential characteristics for a drug candidate. Additionally, the compound exhibits low toxicity in preclinical studies, further supporting its potential for clinical translation.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol. One common approach involves the reaction of 1-chloro-3-bromopropane with 2-chlorophenol followed by sulfonation with benzenesulfonyl chloride. This synthetic route has been optimized to achieve high yields and purity, facilitating large-scale production for both research and commercial purposes.

The future prospects for 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic areas, including inflammation and viral infections. Additionally, researchers are exploring structure-activity relationships (SAR) to identify derivatives with enhanced potency and selectivity. These efforts aim to optimize the compound's therapeutic profile and bring it closer to clinical application.

In conclusion, 1-(2-Chlorophenoxy)-3-(phenylsulfonyl)-2-propanol (CAS No. 478079-89-9) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure confers multiple biological activities, making it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.